2-Bromo-4-phenoxybenzothiazole
Description
Properties
Molecular Formula |
C13H8BrNOS |
|---|---|
Molecular Weight |
306.18 g/mol |
IUPAC Name |
2-bromo-4-phenoxy-1,3-benzothiazole |
InChI |
InChI=1S/C13H8BrNOS/c14-13-15-12-10(7-4-8-11(12)17-13)16-9-5-2-1-3-6-9/h1-8H |
InChI Key |
SZSSTDQKVDHLIU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C3C(=CC=C2)SC(=N3)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Substituent Effects: The phenoxy group in the target compound increases steric bulk and electron-donating capacity compared to smaller groups like chloro or methoxy.
- Synthesis: Bromination via CuBr and nitrites is common (e.g., ). Phenoxy substitution may require protective strategies to avoid side reactions during synthesis.
Physicochemical Properties
Table 2: Physical and Spectral Properties
Key Observations :
- Crystal Interactions : The phenyl-substituted analog exhibits π-π stacking and S⋯Br interactions, which may influence solid-state stability.
Preparation Methods
Thiazole Ring Formation via 2-Aminothiophenol Derivatives
A common approach to benzothiazoles involves cyclizing 2-aminothiophenol with carboxylic acid derivatives. For 2-bromo-4-phenoxybenzothiazole, this method can be adapted by incorporating bromine early in the synthesis:
Procedure :
-
Synthesis of 4-phenoxy-2-aminothiophenol :
-
Cyclization with bromoacetic acid :
Key Data :
Lawesson’s Reagent-Mediated Cyclization
Lawesson’s reagent facilitates the conversion of amides to thioamides, enabling benzothiazole formation:
Procedure :
-
Synthesis of N-(4-phenoxyphenyl) bromoacetamide :
-
React 4-phenoxyaniline with bromoacetyl chloride in dichloromethane.
-
-
Cyclization :
Advantages :
-
High regioselectivity due to the phenoxy group’s directing effects.
Post-Cyclization Bromination Strategies
Electrophilic Aromatic Bromination
Direct bromination of 4-phenoxybenzothiazole presents challenges due to competing substitution sites. However, optimized conditions can favor bromination at position 2:
Procedure :
-
Synthesis of 4-phenoxybenzothiazole :
-
Bromination :
Challenges :
Directed Bromination Using Lewis Acids
Lewis acids like FeBr₃ can enhance regioselectivity by coordinating to the thiazole’s sulfur atom, directing bromine to position 2:
Procedure :
-
Mix 4-phenoxybenzothiazole with FeBr₃ (0.1 equiv) in CH₂Cl₂. Add bromine (1.2 equiv) dropwise at 25°C. Stir for 2 hours.
Outcome :
Comparative Analysis of Methods
| Method | Advantages | Limitations | Yield (%) |
|---|---|---|---|
| Cyclization with PPA | High regioselectivity | Requires harsh conditions | 60–70 |
| Lawesson’s Reagent | Mild conditions | Cost of reagent | 75 |
| Electrophilic Br₂ | Simple setup | Low selectivity | 50–60 |
| FeBr₃-Directed Br₂ | Improved selectivity | Additional purification steps | 70 |
| Ullmann Coupling | Flexible late-stage modification | Long reaction time | 65 |
Optimization and Scale-Up Considerations
-
Solvent Choice : Polar aprotic solvents (e.g., DMF) enhance reaction rates in coupling reactions but complicate purification.
-
Temperature Control : Low temperatures (0–5°C) minimize side reactions during bromination.
-
Catalyst Loading : CuI at 10 mol% balances cost and efficiency in Ullmann couplings.
Q & A
Basic Research Questions
Q. What are the established synthetic routes for 2-Bromo-4-phenoxybenzothiazole, and what methodological considerations are critical for optimizing yield?
- Methodological Answer : The synthesis typically involves bromination and coupling reactions. For example, analogous thiazole derivatives are synthesized via refluxing substituted precursors in ethanol with catalytic acetic acid, followed by solvent evaporation and purification . Bromination steps may require controlled addition of bromine in chloroform with sodium bicarbonate to avoid side reactions . Key variables include reaction time (4–6 hours), temperature (reflux conditions), and stoichiometric ratios of reagents. Monitoring via TLC or HPLC is recommended to track intermediate formation.
Q. What analytical techniques are most effective for structural characterization of 2-Bromo-4-phenoxybenzothiazole?
- Methodological Answer : X-ray crystallography using programs like SHELXL is critical for resolving crystal structures and confirming stereochemistry . Complementary techniques include NMR (¹H/¹³C) for functional group analysis, mass spectrometry (HRMS) for molecular weight validation, and FT-IR to identify key vibrational modes (e.g., C-Br stretches at ~550 cm⁻¹). Thermal analysis (DSC/TGA) can assess stability and polymorphism.
Q. In what research domains is 2-Bromo-4-phenoxybenzothiazole primarily investigated, and what experimental models are used?
- Methodological Answer : The compound is explored in (1) organic synthesis as a building block for heterocyclic systems, (2) medicinal chemistry for structure-activity relationship (SAR) studies against enzymes or receptors, and (3) materials science for designing photoactive complexes. In vitro assays (e.g., enzyme inhibition kinetics) and computational docking are commonly paired with synthetic modifications to evaluate bioactivity .
Advanced Research Questions
Q. How can density functional theory (DFT) elucidate the electronic properties and reaction mechanisms involving 2-Bromo-4-phenoxybenzothiazole?
- Methodological Answer : DFT calculations, such as those using the B3LYP functional, model electron density distributions, frontier molecular orbitals (HOMO/LUMO), and transition states. For example, the Laplacian of the electron density can predict nucleophilic/electrophilic sites, aiding in understanding substitution patterns . Solvent effects are incorporated via implicit models (e.g., PCM), and vibrational frequency analysis validates stationary points.
Q. How should researchers address contradictions in reported synthetic yields or unexpected byproducts during scale-up?
- Methodological Answer : Contradictions often arise from variations in reaction conditions (e.g., trace moisture, oxygen sensitivity). Systematic DOE (Design of Experiments) approaches isolate critical factors. For instance, kinetic studies under inert atmospheres (N₂/Ar) and precise temperature control (±2°C) reduce side reactions. Advanced purification techniques (e.g., preparative HPLC or recrystallization from DCM/hexane) improve reproducibility .
Q. What computational strategies are employed to predict the biological activity or toxicity of 2-Bromo-4-phenoxybenzothiazole derivatives?
- Methodological Answer : QSAR models trained on datasets of analogous thiazoles correlate structural descriptors (e.g., logP, polar surface area) with bioactivity. Molecular dynamics simulations (e.g., GROMACS) assess binding stability to target proteins. ADMET prediction tools (e.g., SwissADME) evaluate pharmacokinetic risks, such as hepatotoxicity or CYP450 inhibition .
Q. What safety protocols are essential for handling brominated aromatic compounds like 2-Bromo-4-phenoxybenzothiazole?
- Methodological Answer : Use PPE (gloves, goggles, lab coat) and work in a fume hood. In case of skin contact, immediately remove contaminated clothing and rinse with water . Store in airtight containers under inert gas to prevent degradation. Spill management includes adsorption with vermiculite and disposal per hazardous waste regulations (e.g., EPA guidelines).
Methodological Notes
- Data Contradiction Analysis : Conflicting results in catalytic efficiency or biological activity may stem from impurities or assay variability. Triangulate findings using orthogonal methods (e.g., SPR for binding affinity vs. enzymatic assays) .
- Advanced Characterization : Pair crystallography with synchrotron radiation for high-resolution structures, especially for polymorphic forms .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
